5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine

• IUPAC Name: 5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine
• InChI: InChI=1S/C11H14BrN5/c1-8-9(12)3-4-10(15-8)13-6-5-11-14-7-17(2)16-11/h3-4,7H,5-6H2,1-2H3,(H,13,15)
• InChI Key: ZWPLOVXFSWBZPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCCC2=NN(C=N2)C)Br
• Molecular Formula: C11H14BrN5
• Molecular Weight: 296.17 g/mol

Description

5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, it has been explored as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, it has been used as a tool to study the role of certain receptors in the brain. In cancer research, it has been studied for its potential anticancer properties.

Mechanism of Action

The mechanism of action of 5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine is not fully understood. However, it has been shown to bind to certain receptors in the brain such as the GABA-A receptor and the α7 nicotinic acetylcholine receptor. It has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal models. It has also been shown to have anxiolytic and anticonvulsant effects. In addition, it has been shown to have potential anticancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine in lab experiments is its high potency and selectivity towards certain receptors and enzymes. However, one of the limitations is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine. One direction is to further explore its potential applications in medicinal chemistry, particularly for the treatment of neurological disorders. Another direction is to study its potential as a tool for studying the role of certain receptors in the brain. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine involves the reaction of 2-bromo-6-methylpyridine with 1-methyl-1,2,4-triazole-3-amine in the presence of a base such as potassium carbonate. The resulting product is purified through column chromatography to obtain the desired compound.